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Compound of Interest

Compound Name:
2-Amino-5-methylpyrimidine-4-

carboxylic acid

Cat. No.: B12518809

Get Quote

2-Amino-5-methylpyrimidine-4-carboxylic acid is a notable heterocyclic compound that

holds significant interest for researchers in medicinal chemistry and drug discovery. Its

structural framework, featuring a pyrimidine core substituted with an amino group, a methyl

group, and a carboxylic acid, makes it a versatile scaffold for the synthesis of a diverse array of

potentially bioactive molecules. Pyrimidine derivatives are fundamental components of nucleic

acids and are prevalent in a wide range of pharmaceuticals, exhibiting activities such as

anticancer, antiviral, and antimicrobial properties. This guide provides a comprehensive

overview of the synthesis, properties, and potential applications of 2-Amino-5-
methylpyrimidine-4-carboxylic acid, serving as a critical resource for its utilization in

research and development.

Physicochemical and Structural Properties
A thorough understanding of the physicochemical properties of 2-Amino-5-methylpyrimidine-
4-carboxylic acid is essential for its effective application in synthetic chemistry and drug

design.
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Property Value Source(s)

CAS Number 933686-89-6 [1]

Molecular Formula C₆H₇N₃O₂ [1]

Molecular Weight 153.14 g/mol [1]

Physical Form Solid [2]

Purity Typically ≥95-98% [2][3]

Storage Conditions

Store at 4°C, protect from light,

and keep under a nitrogen

atmosphere. The container

should be tightly sealed in a

dry and well-ventilated area.

Opened containers must be

carefully resealed and kept

upright to prevent leakage.

[1][2]

SMILES O=C(C1=NC(N)=NC=C1C)O [1]

InChI Key
JPPHQMYUSPJLBC-

UHFFFAOYSA-N
[2]

Note: Specific experimental data such as melting point, boiling point, and detailed spectral

analysis for 2-Amino-5-methylpyrimidine-4-carboxylic acid (CAS 933686-89-6) are not

readily available in the reviewed literature. Data for the isomeric compound, 2-Amino-4-

methylpyrimidine-5-carboxylic acid (CAS 769-51-7), is available and shows a melting point of

313-316 °C; however, this should not be considered representative of the title compound.[4][5]

Synthesis and Reaction Chemistry
While a specific, published protocol for the synthesis of 2-Amino-5-methylpyrimidine-4-
carboxylic acid is not readily available, a plausible and chemically sound synthetic route can

be proposed based on established pyrimidine chemistry. A common strategy involves the

construction of the pyrimidine ring followed by functional group manipulations. A likely

precursor is the corresponding ethyl ester, ethyl 2-amino-5-methylpyrimidine-4-carboxylate,

which can be hydrolyzed to the desired carboxylic acid.
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Proposed Synthetic Pathway
A general and effective method for the synthesis of substituted pyrimidines involves the

condensation of a β-dicarbonyl compound or its equivalent with a guanidine derivative. The

subsequent hydrolysis of an ester group to a carboxylic acid is a standard and high-yielding

transformation.

Ethyl 2-oxopropanoate + Guanidine Ethyl 2-amino-5-methylpyrimidine-4-carboxylateCyclocondensation 2-Amino-5-methylpyrimidine-4-carboxylic acid
(CAS: 933686-89-6)

Hydrolysis (e.g., NaOH, H₂O, heat)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Amino-5-methylpyrimidine-4-carboxylic acid.

Experimental Protocol: Hydrolysis of Ethyl 2-amino-5-
methylpyrimidine-4-carboxylate
This protocol describes the hydrolysis of the ethyl ester precursor to yield the final carboxylic

acid. This is a standard procedure in organic synthesis.

Materials:

Ethyl 2-amino-5-methylpyrimidine-4-carboxylate

Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

Water (H₂O)

Ethanol (EtOH) or Tetrahydrofuran (THF)

Hydrochloric acid (HCl) (for acidification)

Standard laboratory glassware and workup equipment

Procedure:
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Dissolution: In a round-bottom flask, dissolve ethyl 2-amino-5-methylpyrimidine-4-

carboxylate in a suitable solvent such as a mixture of ethanol and water or THF and water.

Addition of Base: Add an aqueous solution of sodium hydroxide (typically 1 to 3 molar

equivalents) to the solution of the ester.

Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60

°C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

If a co-solvent like ethanol or THF was used, remove it under reduced pressure.

Dilute the remaining aqueous solution with water.

Wash the aqueous solution with a water-immiscible organic solvent (e.g., diethyl ether or

ethyl acetate) to remove any unreacted starting material or non-polar impurities.

Cool the aqueous layer in an ice bath and carefully acidify to a pH of approximately 3-4

with dilute hydrochloric acid. The product should precipitate out of the solution.

Isolation and Purification:

Collect the precipitated solid by vacuum filtration.

Wash the solid with cold water to remove any inorganic salts.

Dry the solid under vacuum to yield the crude 2-Amino-5-methylpyrimidine-4-carboxylic
acid.

If necessary, the product can be further purified by recrystallization from a suitable solvent

system (e.g., ethanol/water).

Applications in Drug Discovery and Development
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The pyrimidine scaffold is a privileged structure in medicinal chemistry due to its presence in

numerous FDA-approved drugs. 2-Amino-5-methylpyrimidine-4-carboxylic acid serves as a

valuable building block for the synthesis of more complex molecules with potential therapeutic

applications.

Role as a Synthetic Intermediate
The amino and carboxylic acid functional groups on this molecule provide two reactive handles

for further chemical modifications, such as amide bond formation, esterification, and N-

alkylation or N-arylation. These reactions allow for the systematic exploration of the chemical

space around the pyrimidine core to develop structure-activity relationships (SAR) for various

biological targets.

For instance, the related ethyl 2-amino-4-methylpyrimidine-5-carboxylate is utilized in the

development of anti-cancer and anti-inflammatory drugs.[6] This suggests that 2-Amino-5-
methylpyrimidine-4-carboxylic acid could be a key intermediate for similar classes of

compounds.

Potential Therapeutic Areas
Derivatives of aminopyrimidines have been investigated for a wide range of biological activities,

including but not limited to:

Oncology: As inhibitors of various kinases and other enzymes involved in cell proliferation

and survival.

Infectious Diseases: As antiviral, antibacterial, and antifungal agents.

Inflammatory Diseases: As modulators of inflammatory pathways.

A study on a structurally related compound, 6-amino-2-mercapto-5-methylpyrimidine-4-

carboxylic acid, has shown its potential as a hypolipidemic agent, indicating a possible

application in cardiovascular diseases.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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